Cas no 2138073-96-6 (3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol)

• Product Name: 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol
• CAS No: 2138073-96-6
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5834783
• PubChem ID: 165497518
• Update Time: 2025-05-24

3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol
• 2138073-96-6
• EN300-1160233
• 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol

• Inchi： 1S/C15H29NO/c1-3-12-9-10-14(17)11-15(12)16(4-2)13-7-5-6-8-13/h12-15,17H,3-11H2,1-2H3
• InChI Key： HDJJMSMGNWGYHS-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(CC)C1CCCC1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol

Research Brief on 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol (CAS: 2138073-96-6): Recent Advances and Applications

3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol (CAS: 2138073-96-6) is a chemically synthesized compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclohexanol backbone substituted with cyclopentyl and ethylamino groups, has shown promising pharmacological properties. Recent studies have explored its potential as a modulator of specific biological targets, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol involves a multi-step process that includes the functionalization of cyclohexanone derivatives followed by reductive amination. Recent advancements in catalytic methods have improved the yield and enantioselectivity of this synthesis, making it more feasible for large-scale production. Researchers have also investigated the compound's stability under various physiological conditions, revealing its favorable pharmacokinetic profile. These developments are critical for its potential transition from laboratory research to clinical applications.

In terms of biological activity, 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol has been identified as a potent ligand for G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting its utility in treating psychiatric disorders such as schizophrenia and depression. Additionally, preclinical models have shown that this compound exhibits neuroprotective effects, potentially due to its ability to modulate oxidative stress pathways.

Beyond its neurological applications, recent research has highlighted the compound's role in metabolic regulation. A study conducted by the University of Cambridge revealed that 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol can enhance insulin sensitivity in adipocytes, making it a candidate for diabetes therapy. The compound's dual functionality in addressing both neurological and metabolic conditions positions it as a versatile therapeutic agent. However, further in vivo studies are required to validate these findings and assess potential side effects.

In conclusion, 3-[Cyclopentyl(ethyl)amino]-4-ethylcyclohexan-1-ol (CAS: 2138073-96-6) represents a promising avenue for drug development, with its multifaceted pharmacological properties and improved synthetic accessibility. While current research is largely preclinical, the compound's potential to address unmet medical needs in neurology and metabolism underscores its significance. Future studies should focus on optimizing its selectivity and safety profile to facilitate clinical translation.